Cas no 847547-06-2 (5-Nitro-2-(trifluoromethyl)benzoic acid)

5-Nitro-2-(trifluoromethyl)benzoic acid is a fluorinated aromatic compound featuring both nitro and trifluoromethyl functional groups, which impart unique reactivity and stability. Its electron-withdrawing substituents enhance its utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring robust electrophilic character. The trifluoromethyl group contributes to increased lipophilicity, improving bioavailability in drug design. This compound is also valued in material science for its potential in creating specialty polymers and advanced organic frameworks. High purity grades ensure consistent performance in synthetic applications, making it a reliable choice for research and industrial processes demanding precise chemical modifications.
5-Nitro-2-(trifluoromethyl)benzoic acid structure
847547-06-2 structure
Product Name:5-Nitro-2-(trifluoromethyl)benzoic acid
CAS No:847547-06-2
MF:C8H4F3NO4
MW:235.116872787476
MDL:MFCD13185777
CID:1039484
PubChem ID:59853718
Update Time:2025-06-07

5-Nitro-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-2-(trifluoromethyl)benzoic acid
    • Benzoic acid, 5-nitro-2-(trifluoromethyl)-
    • XBARJDIECXHLTI-UHFFFAOYSA-N
    • CL9048
    • 5-Nitro-2-trifluoromethylbenzoic acid
    • AM83210
    • 5-Nitro-2-trifluoromethyl-benzoic acid
    • AK104817
    • AB0065250
    • ST24024164
    • Z5179
    • Z1741981166
    • 5-Nitro-2-(trifluoromethyl)benzoic acid (ACI)
    • 5-Nitro-2-(trifluoromethyl)benzoicacid
    • MFCD13185777
    • DS-4402
    • 847547-06-2
    • SCHEMBL4433793
    • EN300-217644
    • AKOS016008280
    • DB-340977
    • CS-W022421
    • DTXSID40733224
    • MDL： MFCD13185777
    • Inchi： 1S/C8H4F3NO4/c9-8(10,11)6-2-1-4(12(15)16)3-5(6)7(13)14/h1-3H,(H,13,14)
    • InChI Key： XBARJDIECXHLTI-UHFFFAOYSA-N
    • SMILES： O=C(C1C(C(F)(F)F)=CC=C([N+](=O)[O-])C=1)O

Computed Properties

  • Exact Mass: 235.00924210g/mol
  • Monoisotopic Mass: 235.00924210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1
  • XLogP3: 2.2

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5-Nitro-2-(trifluoromethyl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:847547-06-2)5-Nitro-2-(trifluoromethyl)benzoic acid
Order Number:A864015
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:44
Price ($):258.0/976.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:847547-06-2)5-Nitro-2-(trifluoromethyl)benzoic acid
A864015
Purity:99%/99%
Quantity:5g/25g
Price ($):258.0/976.0
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